Cas no 34234-44-1 (Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside)

• Product Name: Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside
• CAS No: 34234-44-1
• MF: C₂₈H₂₆O₉
• MW: 506.5006
• MDL: MFCD06797128
• CID: 294691
• PubChem ID: 87573412
• Update Time: 2024-12-09

Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside Chemical and Physical Properties

Names and Identifiers

• a-D-Glucopyranoside, methyl,2,3,4-tribenzoate
• 5H-benzo[b][1,4]benzothiazepin-6-one
• METHYL 2,3,4-TRI-O-BENZOYL-ALPHA-D-GLUCOPYRANOSIDE
• (2R,3R,4S,5R,6S)-2-(hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl-tribenzoate
• -<small>D<
• 10H-Dibenzo[b,f][1,4]thiazepin-11-one
• 2-thia-9-azatricyclo[9.4.0.0^{3,8}]pentadeca-1(11),3(8),4,6,12,14-hexaen-10-one
• Dibenzo[b,f][1,4]thiazepin-11(10H)-one
• Dibenzo[b,f][1,4]thiazepinone
• GNF-Pf-769
• methyl 2,3,4-tri-O-benzoyl-D-glucoside
• methyl 2,3,4-tri-O-benzoylglucopyranoside
• Methyl 2,3,4-Tri-O-benzoyl-α-D-glucopyranoside
• Glucopyranoside,methyl, 2,3,4-tribenzoate, a-D- (8CI)
• Methyl 2,3,4-tri-O-benzoyl-a-D-glucopyranoside
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyl tribenzoate
• Methyl 2,3,6-tri-O-benzoyl-a-D-glucopyranoside
• Methyl2,3,4-Tri-O-benzoyl-alpha-D-glucopyranoside
• M1487
• 1-O-Methyl-alpha-D-glucopyranose 2,3,4-tribenzoate
• (2R,3R,4S,5R,6S)-4,5-BIS(BENZOYLOXY)-2-(HYDROXYMETHYL)-6-METHOXYOXAN-3-YL BENZOATE
• SCHEMBL16897723
• Methyl 2,3,4-Tri-O-benzoyl-
• AKOS027252954
• HY-W145593
• MFCD06797128
• A-D-glucopyranoside
• AS-74211
• 34234-44-1
• W-202396
• BHQKQQXWEXIQMI-NRUNVSGISA-N
• T72333
• [(2R,3R,4S,5R,6S)-4,5-dibenzoyloxy-2-(hydroxymethyl)-6-methoxyoxan-3-yl] benzoate
• CS-0226019
• (2R,3R,4S,5R,6S)-2-(Hydroxymethyl)-6-methoxytetrahydro-2H-pyran-3,4,5-triyltribenzoate
• Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside

• MDL： MFCD06797128
• Inchi： 1S/C28H26O9/c1-33-28-24(37-27(32)20-15-9-4-10-16-20)23(36-26(31)19-13-7-3-8-14-19)22(21(17-29)34-28)35-25(30)18-11-5-2-6-12-18/h2-16,21-24,28-29H,17H2,1H3/t21-,22-,23+,24-,28+/m1/s1
• InChI Key： BHQKQQXWEXIQMI-NRUNVSGISA-N
• SMILES： O1[C@@]([H])([C@@]([H])([C@]([H])([C@@]([H])([C@@]1([H])C([H])([H])O[H])OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC(C1C([H])=C([H])C([H])=C([H])C=1[H])=O)OC([H])([H])[H]

Computed Properties

• Exact Mass: 506.15800
• Monoisotopic Mass: 506.15768240g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 37
• Rotatable Bond Count: 11
• Complexity: 753
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 118
• XLogP3: 4.1

Experimental Properties

• Color/Form: Not determined
• Melting Point: 144.0 to 148.0 deg-C
• Refractive Index: 53.5 ° (C=1, CHCl3)
• PSA: 117.59000
• LogP: 3.02680
• Solubility: Not determined

Methyl 2,3,4-tri-O-benzoyl-α-D-glucopyranoside Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Hydrocarbons